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Compound of Interest

Compound Name: 3,4-Dichlorophenylacetonitrile

Cat. No.: B104814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the melting and boiling points of 3,4-
Dichlorophenylacetonitrile (CAS No. 3218-49-3), a key intermediate in the synthesis of

various pharmaceutical compounds. This guide includes a summary of its physical properties,

detailed experimental protocols for their determination, and a logical workflow for these

procedures.

Core Physical Properties
3,4-Dichlorophenylacetonitrile, also known as 3,4-Dichlorobenzyl cyanide, is a solid

compound with the molecular formula C₈H₅Cl₂N.[1] Its physicochemical properties, particularly

its melting and boiling points, are critical parameters for its identification, purity assessment,

and manipulation in synthetic chemistry.

Data Presentation: Quantitative Physical Properties
The melting and boiling points of 3,4-Dichlorophenylacetonitrile are summarized in the table

below. These values are compiled from various chemical data sources.
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Property Value Conditions

Melting Point 39-42 °C (lit.)[2][3]

38-41 °C

Boiling Point 170 °C @ 12 mmHg (lit.)[2]

Experimental Protocols
The following are detailed, generalized methodologies for the determination of the melting and

boiling points of a solid organic compound like 3,4-Dichlorophenylacetonitrile.

Melting Point Determination (Capillary Method)
The capillary method is a standard and widely accepted technique for accurate melting point

determination.

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is recorded as the

melting point, typically as a range from the onset of melting to complete liquefaction. Pure

crystalline substances exhibit a sharp, well-defined melting point.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 3,4-Dichlorophenylacetonitrile sample is completely dry

and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.
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Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

cause the solid to fall to the bottom. For efficient packing, drop the tube through a long,

narrow glass tube onto the benchtop. The packed sample height should be 2-3 mm.

Measurement:

Insert the packed capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is known (around 39-42°C), heat the sample rapidly to

about 20°C below this temperature.

Decrease the heating rate to approximately 1-2°C per minute to allow for thermal

equilibrium between the sample, heating block, and thermometer.

Observe the sample through the viewing lens.

Record the temperature at which the first droplet of liquid appears (T1).

Continue heating slowly and record the temperature at which the entire sample has melted

into a clear liquid (T2).

Reporting: The melting point is reported as the range T1 - T2. For high accuracy, perform the

determination in triplicate and average the results.

Boiling Point Determination (Micro-reflux Method at
Reduced Pressure)
Given that 3,4-Dichlorophenylacetonitrile's boiling point is provided at a reduced pressure

(170 °C at 12 mmHg), a standard distillation at atmospheric pressure may not be suitable and

could lead to decomposition. A micro-reflux or Thiele tube method under vacuum is

appropriate.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. By reducing the external pressure, the boiling point is
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lowered. In this micro method, a small sample is heated under vacuum, and the temperature at

which it boils and its vapor condenses is measured.

Apparatus:

Thiele tube or a small test tube with a side arm

Thermometer

Capillary tube (sealed at one end)

Vacuum source and manometer

Heating source (oil bath or heating mantle)

Rubber tubing

Procedure:

Sample Preparation: Place a small amount (a few drops) of molten 3,4-
Dichlorophenylacetonitrile or a solution in a suitable high-boiling solvent into a small test

tube.

Apparatus Setup:

Place a small, inverted capillary tube (sealed end up) into the test tube containing the

sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Place this assembly into a Thiele tube containing heating oil, or set it up in a heating

mantle.

Connect the side arm of the test tube to a vacuum source and a manometer.

Measurement:
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Evacuate the apparatus to the desired pressure (e.g., 12 mmHg).

Begin heating the oil bath or mantle gently and uniformly.

As the temperature rises, air trapped in the inverted capillary will be expelled, seen as a

slow stream of bubbles.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tube as the sample's vapor pressure overcomes the reduced pressure.

Carefully note this temperature.

Remove the heat source and allow the apparatus to cool slowly.

The stream of bubbles will slow and stop. The moment the liquid is drawn back into the

capillary tube, the vapor pressure inside the capillary equals the external pressure. The

temperature at this exact moment is the boiling point at that reduced pressure.

Reporting: Report the temperature and the precise pressure at which it was measured (e.g.,

170 °C / 12 mmHg).

Mandatory Visualization
The following diagram illustrates the logical workflow for determining the key physical

properties of a chemical sample like 3,4-Dichlorophenylacetonitrile in a laboratory setting.
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Workflow for Physicochemical Property Determination

Sample Preparation

Melting Point Determination

Boiling Point Determination (Reduced Pressure)

Final Reporting

Obtain Pure Sample

Dry Sample Thoroughly

Grind to Fine Powder
(for Melting Point)

Place Sample in Test Tube
with Inverted Capillary

Proceed to BP Test
(if starting from solid)

Pack Capillary Tube

Proceed to MP Test

Insert into Apparatus

Heat Rapidly to ~20°C Below MP

Heat Slowly (1-2°C/min)

Observe & Record
Melting Range (T1-T2)

Compile Data

Assemble Apparatus
(Thermometer, Vacuum)

Evacuate to
Desired Pressure (e.g., 12 mmHg)

Heat Gently

Observe Rapid Bubble Stream

Cool Slowly & Record Temp
when Liquid Enters Capillary

Compare with Literature Values

Assess Purity

Click to download full resolution via product page

Caption: Logical workflow for determining the melting and boiling points of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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